Cas no 2229390-79-6 (2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine
• CAS No: 2229390-79-6
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 6047075
• PubChem ID: 165652714
• Update Time: 2025-10-28

2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine
• EN300-1944145
• 2229390-79-6

• Inchi： 1S/C8H10F2N2O/c1-13-6-4-2-3-5(12-6)7(11)8(9)10/h2-4,7-8H,11H2,1H3
• InChI Key： OTFVRJLQBRQCIS-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(N=1)OC)N)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine

Introduction to 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine (CAS No. 2229390-79-6)

2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229390-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its fluorinated and pyridine-based structure, which often contributes to its unique chemical properties and potential biological activities. The presence of both fluorine atoms and a methoxypyridine substituent makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine incorporates key functional groups that are frequently highlighted in the design of bioactive molecules. The fluorine atoms, positioned at the 2-position of the ethane backbone, introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. Additionally, the 6-methoxypyridine moiety serves as a pharmacophoric element, commonly found in various therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine into drug candidates has been extensively studied, demonstrating its potential in optimizing drug efficacy and safety. For instance, fluorinated pyridines have been reported to enhance the bioavailability of drugs by reducing their susceptibility to metabolic degradation. This has led to the exploration of 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine as a building block for novel therapeutic agents.

Current research in medicinal chemistry has focused on leveraging the structural features of 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine to develop new inhibitors or modulators for various diseases. One notable area of investigation is its potential application in oncology. Fluorinated pyridines have been identified as key structural elements in kinase inhibitors, which are widely used in cancer treatment. The electron-withdrawing nature of the fluorine atoms can enhance the interaction between the compound and its target protein, leading to more potent inhibition. Furthermore, the methoxypyridine group can be engineered to fit into specific binding pockets within the target enzyme or receptor, further improving drug efficacy.

Another emerging field where 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine shows promise is in antiviral therapy. The ability of fluorinated compounds to resist enzymatic degradation has made them attractive for developing antiviral agents that require prolonged half-lives to maintain therapeutic levels. Recent studies have demonstrated that modifications involving fluorine atoms can enhance the antiviral activity of pyridine-based molecules by improving their stability against metabolic enzymes. This has prompted researchers to explore derivatives of 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine as potential candidates for treating viral infections.

The synthesis of 2,2-difluoro-1-(6-methoxypyridin-2-yl)ethan-1-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-fluorine bonds efficiently. Additionally, protecting group strategies have been utilized to safeguard sensitive functional groups during synthesis, ensuring optimal reaction conditions.

In conclusion, 2,2-difluoro-1-(6-methoxypyridin-2-ylenthanamino)-N,N,N-trimethylmethanaminium chloride CAS No 2229390 79 6 represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes make it a valuable scaffold for developing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for fluorinated compounds like this one, it is likely that CAS No 2229390 79 6 will play an increasingly important role in drug discovery and development efforts worldwide.